Cas no 10457-86-0 (Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (1:1))
10457-86-0 structure
Product Name:Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (1:1)
CAS No:10457-86-0
MF:C12H22INO2
MW:339.213056087494
CID:150087
PubChem ID:202505
Update Time:2025-04-19
Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (1:1)
- butyl 1,1-dimethyl-3,6-dihydro-2H-pyridin-1-ium-5-carboxylate,iodide
- 3-Carboxy-1,2,5,6-tetrahydro-1,1-dimethylpyridiniumiodide, butyl ester (7CI)
- Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (9CI)
- Pyridinium,3-carboxy-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide, butyl ester (8CI)
- Pyridinium, 1,2,5,6-tetrahydro-3-carboxy-1,1-dimethyl-, iodide, butyl ester
- Pyridinium, 3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide
- 10457-86-0
- 5-(Butoxycarbonyl)-1,1-dimethyl-1,2,3,6-tetrahydropyridin-1-ium iodide
- n-Butyl-1-methyl-1,2,5,6-tetrahydronicotinate methiodide
- DTXSID20909041
-
- Inchi: 1S/C12H22NO2.HI/c1-4-5-9-15-12(14)11-7-6-8-13(2,3)10-11;/h7H,4-6,8-10H2,1-3H3;1H/q+1;/p-1
- InChI Key: ONNAEFWZVLNWBJ-UHFFFAOYSA-M
- SMILES: [I-].O(CCCC)C(C1=CCC[N+](C)(C)C1)=O
Computed Properties
- Exact Mass: 316.8969
- Monoisotopic Mass: 339.06953g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (1:1) Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
10457-86-0 (Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (1:1)) Related Products
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